Cas no 2287283-13-8 (Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate)

• Product Name: Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate
• CAS No: 2287283-13-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6139317
• PubChem ID: 137944436
• Update Time: 2025-06-12

Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287283-13-8
• Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate
• EN300-6747542

• Inchi： 1S/C13H23NO3/c1-10(15)9-13(5-7-14-8-6-13)11(16)17-12(2,3)4/h14H,5-9H2,1-4H3
• InChI Key： LOARCBMMMFZUBB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CC(C)=O)CCNCC1)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Additional information on Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate

Introduction to Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate (CAS No: 2287283-13-8)

Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate, a compound with the chemical formula C₁₁H₁₇NO₃, is a derivative of piperidine that has garnered significant attention in the field of pharmaceutical research. This compound is characterized by its tert-butyl group and the (2-oxopropyl) side chain, which contribute to its unique chemical properties and potential biological activities. The CAS number 2287283-13-8 uniquely identifies this molecule in scientific literature and databases, facilitating accurate referencing and research collaboration.

The synthesis of Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The presence of the tert-butyl group enhances the compound's lipophilicity, making it a promising candidate for drug delivery systems. Additionally, the (2-oxopropyl) moiety introduces a polar functional group that can interact with biological targets, potentially modulating various physiological processes.

In recent years, there has been growing interest in piperidine derivatives due to their diverse pharmacological profiles. Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate has been explored in several preclinical studies for its potential applications in treating neurological disorders. Its structural similarity to known bioactive compounds suggests that it may exhibit neuroprotective or anti-inflammatory properties. Furthermore, the compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development.

One of the most compelling aspects of Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate is its role in the development of novel therapeutic agents. Researchers have been investigating its interactions with various enzymes and receptors, aiming to identify new drug targets. For instance, studies have shown that this compound may inhibit certain enzymes involved in inflammation and oxidative stress, which are key factors in many chronic diseases. The tert-butyl group and (2-oxopropyl) side chain play crucial roles in determining these interactions, making them critical for optimizing the compound's pharmacological activity.

The chemical stability of Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate is another area of interest. Its stability under various conditions ensures that it can be stored and handled effectively in laboratory settings. This stability is particularly important for pharmaceutical applications, where maintaining the integrity of active ingredients is essential for efficacy. Additionally, the compound's solubility profile has been studied to enhance its bioavailability, which is a critical factor in drug formulation.

Recent advancements in computational chemistry have also contributed to the understanding of Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate's properties. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These insights have guided researchers in designing derivatives with improved pharmacological profiles. For example, modifications to the tert-butyl group or the (2-oxopropyl) side chain have been explored to enhance binding affinity or selectivity.

The potential applications of Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate extend beyond neurological disorders. Preliminary studies suggest that it may have applications in treating metabolic diseases and cancer. The compound's ability to modulate enzyme activity and receptor interactions opens up possibilities for developing treatments targeting these conditions. As research continues, it is expected that new therapeutic uses will be discovered, further solidifying the importance of this molecule in pharmaceutical development.

In conclusion, Tert-butyl 4-(2-oxopropyl)piperidine-4-carboxylate (CAS No: 2287283-13-8) is a versatile compound with significant potential in drug discovery and development. Its unique structural features, including the tert-butyl and (2-oxopropyl) groups, contribute to its diverse pharmacological properties. Ongoing research continues to uncover new applications for this compound, making it a valuable asset in the pursuit of novel therapeutic agents.